BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-Chloro-1-
lodoethane

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: 1-Chloro-1-iodoethane
CAS No.: 594-00-3
Cat. No.: B1610347
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-chloro-1-iodoethane, a halogenated alkane of interest in organic synthesis.
This document details its known properties, spectroscopic data, and general experimental
protocols. Safety and handling precautions are also summarized to ensure safe laboratory
practices.

Chemical and Physical Properties

1-Chloro-1-iodoethane is a chiral compound existing as a racemic mixture. Its properties are
summarized in the table below.
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@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Synthesis

A primary method for the synthesis of 1-chloro-1-iodoethane is the hydrohalogenation of vinyl
chloride with hydrogen iodide.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Sample Preparation

Dissolve ~5-10 mg of
1-chloro-1-iodoethane
in ~0.6 mL of
deuterated solvent
(e.g., CDCls)

Transfer the solution
to a5 mm NMR tube

Data Acquisition
Insert the NMR tube
into the spectrometer

Tune and shim
the spectrometer

Sample Preparation

chuire the 1H NMR spectrum)

Data Processing

Gpply Fourier Transfoer

Phase correct the spectrum

i

Apply baseline correction

Entegrate the signals]

Place a drop of neat
1-chloro-1-iodoethane
between two KBr or NaCl plates

Data Acquisition

Run a background scan

Place the sample in the
spectrometer and run the scan

Data Processing

The instrument software
generates the IR spectrum
(transmittance vs. wavenumber)

Click to download full resolution via product page
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» To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chloro-1-iodoethane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1610347#1-chloro-1-iodoethane-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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